Cas no 1594478-22-4 (2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid)

2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid structure
1594478-22-4 structure
Product Name:2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid
CAS No:1594478-22-4
MF:C10H9NO4S
MW:239.25
CID:5071205
PubChem ID:116414660
Update Time:2024-11-08

2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid
    • 1594478-22-4
    • CHEMBL4208278
    • 2-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methoxy]acetic acid
    • Acetic acid, 2-[[5-(2-thienyl)-3-isoxazolyl]methoxy]-
    • CS-0179896
    • E82214
    • Inchi: 1S/C10H9NO4S/c12-10(13)6-14-5-7-4-8(15-11-7)9-2-1-3-16-9/h1-4H,5-6H2,(H,12,13)
    • InChI Key: IZOBQUKTOXLEAM-UHFFFAOYSA-N
    • SMILES: C1(=CC(COCC(=O)O)=NO1)C1SC=CC=1

Computed Properties

  • Exact Mass: 239.02522894g/mol
  • Monoisotopic Mass: 239.02522894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 101Ų

2-((5-(Thiophen-2-yl)isoxazol-3-yl)methoxy)acetic acid Pricemore >>

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